ethyl (5Z)-5-[[4-(diethylamino)-2-ethoxyphenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate

• Molecular Formula: C27H32N2O4S
• Molecular Weight: 480.6 g/mol
• IUPAC Name: ethyl (5Z)-5-[[4-(diethylamino)-2-ethoxyphenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate
• InChI: InChI=1S/C27H32N2O4S/c1-6-29(7-2)21-15-12-19(22(17-21)32-8-3)16-23-25(30)24(27(31)33-9-4)26(34-23)28-20-13-10-18(5)11-14-20/h10-17,28H,6-9H2,1-5H3/b23-16-
• InChI Key: FLMSEBWFFWHOEV-KQWNVCNZSA-N
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=C\2/C(=O)C(=C(S2)NC3=CC=C(C=C3)C)C(=O)OCC)OCC
• SMILES: CCN(CC)C1=CC(=C(C=C1)C=C2C(=O)C(=C(S2)NC3=CC=C(C=C3)C)C(=O)OCC)OCC

Description

Ethyl (5Z)-5-[[4-(diethylamino)-2-ethoxyphenyl]methylidene]-2-(4-methylanilino)-4-oxothiophene-3-carboxylate, commonly known as DCMO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCMO is a thiophene derivative that possesses unique structural and chemical properties, making it an attractive candidate for scientific research.

Mechanism of Action

The mechanism of action of DCMO is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA synthesis and replication. DCMO has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. DCMO has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes and inhibiting their metabolic pathways.
Biochemical and Physiological Effects
DCMO has been shown to have a low toxicity profile and minimal side effects. In animal studies, DCMO has been shown to be well-tolerated and to exhibit low toxicity levels. DCMO has been shown to have a half-life of approximately 4 hours in rats, indicating that it is rapidly metabolized and eliminated from the body.

Advantages and Limitations for Lab Experiments

DCMO has several advantages for use in lab experiments, including its low toxicity profile, high solubility in organic solvents, and ease of synthesis. However, DCMO also has several limitations, including its limited availability, high cost, and limited stability in aqueous solutions.

Future Directions

There are several future directions for research on DCMO, including the development of new synthetic methods, the investigation of its potential applications in drug delivery systems, and the exploration of its properties as an organic semiconductor. Additionally, further studies are needed to fully understand the mechanism of action of DCMO and its potential applications in the treatment of cancer, fungal infections, and bacterial infections.
Conclusion
In conclusion, DCMO is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCMO has been extensively studied for its potential applications in medicinal chemistry, materials science, and organic electronics. While the mechanism of action of DCMO is not fully understood, it has been shown to exhibit anticancer, antifungal, and antibacterial activities. DCMO has several advantages for use in lab experiments, including its low toxicity profile and ease of synthesis, but also has several limitations, including its limited availability and high cost. There are several future directions for research on DCMO, including the development of new synthetic methods and the investigation of its potential applications in drug delivery systems and organic electronics.

Synthesis Methods

DCMO can be synthesized using a variety of methods, including the Hantzsch reaction, Gewald reaction, and Knoevenagel condensation. The Hantzsch reaction involves the condensation of ethyl acetoacetate, 4-(diethylamino)-2-ethoxybenzaldehyde, and 4-methylaniline in the presence of sulfur and ammonium acetate. The Gewald reaction involves the reaction of 2-cyanothioacetamide with 4-(diethylamino)-2-ethoxybenzaldehyde and 4-methylaniline in the presence of sodium ethoxide. The Knoevenagel condensation involves the reaction of ethyl acetoacetate with 4-(diethylamino)-2-ethoxybenzaldehyde in the presence of piperidine.

Scientific Research Applications

DCMO has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, DCMO has been shown to exhibit anticancer, antifungal, and antibacterial activities. In materials science, DCMO has been used to synthesize organic semiconductors for use in electronic devices. In organic electronics, DCMO has been used to fabricate organic field-effect transistors and organic solar cells.